Cas no 406-30-4 (1,1,1-TRIFLUORO-2,3-EPOXYBUTANE)

• Product Name: 1,1,1-TRIFLUORO-2,3-EPOXYBUTANE
• CAS No: 406-30-4
• MF: C₄H₅F₃O
• MW: 126.077111959457
• MDL: MFCD00236721
• CID: 1016747
• PubChem ID: 2777109
• Update Time: 2025-04-23

1,1,1-TRIFLUORO-2,3-EPOXYBUTANE Chemical and Physical Properties

Names and Identifiers

• 1,1,1-TRIFLUORO-2,3-EPOXYBUTANE
• 1,1,1-TRIFLUORO-2,3-EPOXYBUTANE, TECH
• AKOS006228981
• MFCD00236721
• 2-methyl-3-(trifluoromethyl)-oxirane
• 2-methyl-3-(trifluoromethyl)oxirane
• 406-30-4
• DTXSID20380376
• SCHEMBL1130199
• CHQUINRDKAWANM-UHFFFAOYSA-N

• MDL： MFCD00236721
• Inchi： 1S/C4H5F3O/c1-2-3(8-2)4(5,6)7/h2-3H,1H3
• InChI Key： CHQUINRDKAWANM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)O1)(F)F

Computed Properties

• Exact Mass: 126.02924926g/mol
• Monoisotopic Mass: 126.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Boiling Point: 55-58

1,1,1-TRIFLUORO-2,3-EPOXYBUTANE Security Information

• Hazard Statement： Flammable/Toxic
• Hazardous Material Identification：
• HazardClass：TOXIC, FLAMMABLE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 1,1,1-TRIFLUORO-2,3-EPOXYBUTANE

1,1,1-Trifluoro-2,3-Epoxybutane: A Comprehensive Overview

1,1,1-Trifluoro-2,3-Epoxybutane, also known by its CAS number CAS No 406-30-4, is a highly specialized organic compound with significant applications in various industrial and scientific fields. This compound is a fluorinated epoxide, characterized by its unique chemical structure that combines trifluoromethyl and epoxide functionalities. The trifluoromethyl group imparts unique electronic properties, while the epoxide group provides reactivity for various chemical transformations.

The synthesis of 1,1,1-Trifluoro-2,3-Epoxybutane typically involves the reaction of 2-bromobutane with a fluorinating agent in the presence of a suitable base. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts to enhance the reaction yield and selectivity, which has been a focal point in recent studies.

In terms of physical properties, CAS No 406-30-4 exhibits a low melting point and moderate boiling point, making it suitable for applications requiring thermal stability within specific temperature ranges. Its solubility in organic solvents is relatively high, which facilitates its use in solution-based reactions. The compound's dielectric constant has been studied extensively, revealing its potential as a component in high-performance dielectric materials.

The chemical reactivity of 1,1,1-Trifluoro-2,3-Epoxybutane is primarily governed by the epoxide ring. This ring-opening reaction can be induced under acidic or basic conditions, leading to the formation of various derivatives. Recent research has highlighted its utility as an intermediate in the synthesis of advanced polymers and surfactants. For instance, studies published in leading chemistry journals have demonstrated its role in creating fluoropolymers with enhanced thermal and chemical resistance.

In the field of materials science, CAS No 406-30-4 has found applications as a precursor for the synthesis of high-performance adhesives and coatings. Its ability to form strong covalent bonds with diverse substrates makes it invaluable in industries such as aerospace and electronics. Additionally, its use in drug delivery systems has been explored due to its biocompatibility and controlled release properties.

The environmental impact of 1,1,1-Trifluoro-2,3-Epoxybutane has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure sustainable industrial practices. Findings indicate that under specific conditions, the compound can undergo enzymatic degradation without releasing harmful byproducts.

In conclusion, CAS No 406-30-4, or 1,1,1-Trifluoro-2,3-Epoxybutane, stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential component in modern material science and organic synthesis. As research continues to uncover new potential uses and improvements in its synthesis methods,
this compound will likely play an even more significant role in advancing technological innovations.